Cas no 1073-79-6 (2,6-Dimethyldihydro-2H-pyran-4(3H)-one)

• Product Name: 2,6-Dimethyldihydro-2H-pyran-4(3H)-one
• CAS No: 1073-79-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD01693965
• CID: 168503
• PubChem ID: 70626
• Update Time: 2025-06-07

2,6-Dimethyldihydro-2H-pyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyldihydro-2H-pyran-4(3H)-one
• 2,6-dimethyloxan-4-one
• 2,6-DIMETHYLTETRAHYDRO-4H-PYRAN-4-ONE
• 4H-Pyran-4-one,tetrahydro-2,6-dimethyl-
• tetrahydro-2,6-dimethyl-4H-Pyran-4-one
• 2,2-DIMETHYL-4-OXOCYCLOHEXANECARBOXYLIC ACID
• 2,6,-Dimethylpyran-4-on
• 2,6-Dimethyl tetrahydro-1,4-pyrone
• 2,6-Dimethyl-2,3,5,6-tetrahydro-4H-pyran-4-one
• 2,6-Dimethyl-tetrahydro-pyran-4-on
• 2,6-dimethyltetrahydropyran-4-one
• 4H-Pyran-4-one,tetrahydro-2,6-dimethyl
• Dimethyltetrahydropyrone
• 2,6-Dimethyltetrahydro-4-pyrone
• 2,6-Dimethyl-4-oxotetrahydro-2H-pyran
• tetrahydro-2,6-dimethyl-4h-pyran-4-on
• 2,6-dimethyltetrahydro-1,4-pyrone
• 2,6-Dimethyl-tetrahydro-pyran-4-one
• SB13984
• 4H-Pyran-4-one, tetrahydro-2,6-dimethyl-, (2R,6R)-rel-
• A801686
• SY007711
• 2.6-Dimethyltetrahydropyran-4-one
• 4H-Pyran-4-one, tetrahydro-2,6-dimethyl-
• DTXSID90910285
• FZXBJPDVINOGBR-UHFFFAOYSA-N
• CS-0054532
• SB18548
• BAA07379
• racemic (2R,6R)-2,6-dimethyldihydro-2H-pyran-4(3H)-one
• 1053231-38-1
• (2R,6R)-2,6-DIMETHYLOXAN-4-ONE
• BCP20532
• 1073-79-6
• AI3-14410
• SY121992
• SB13985
• 2,6-dimethyl tetrahydo-4H-pyran-4-one
• FT-0660028
• SB18550
• 54513-59-6
• MFCD27944836
• 2,6-dimethyl tetrahydo-4-H-pyran-4-one
• SCHEMBL614073
• AKOS015913596
• EN300-118804
• SB13986
• MFCD01693965
• PS-6158
• trans-2,6-Dimethyloxan-4-one
• 165876-15-3
• DB-059633
• 4H-Pyran-4-one, tetrahydro-2,6-dimethyl-, cis-
• (2S,6S)-2,6-dimethyloxan-4-one

• MDL： MFCD01693965
• Inchi： 1S/C7H12O2/c1-5-3-7(8)4-6(2)9-5/h5-6H,3-4H2,1-2H3
• InChI Key： FZXBJPDVINOGBR-UHFFFAOYSA-N
• SMILES： O1C(C)CC(CC1C)=O

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 128.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.4

Experimental Properties

• Density: 0.9805 (rough estimate)
• Boiling Point: 185.1℃ at 760 mmHg
• Flash Point: 65.5°C
• Refractive Index: 1.4500 (estimate)
• PSA: 26.30000
• LogP: 1.14290

2,6-Dimethyldihydro-2H-pyran-4(3H)-one Security Information

• Hazardous Material Identification：

Additional information on 2,6-Dimethyldihydro-2H-pyran-4(3H)-one

Introduction to 2,6-Dimethyldihydro-2H-pyran-4(3H)-one (CAS No. 1073-79-6)

2,6-Dimethyldihydro-2H-pyran-4(3H)-one, identified by its CAS number 1073-79-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone derivative has garnered attention due to its versatile structural framework and potential applications in synthetic chemistry, drug development, and material science. The compound belongs to the dihydropyranone class, characterized by a six-membered ring containing oxygen and two methyl groups at the 2- and 6-positions, respectively. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules.

The chemical properties of 2,6-Dimethyldihydro-2H-pyran-4(3H)-one are influenced by its conjugated system and the presence of the ketone group. The molecule exhibits moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), while being less soluble in nonpolar solvents like hexane. This solubility profile is advantageous for various synthetic applications, allowing for easy purification and handling during chemical reactions.

In recent years, 2,6-Dimethyldihydro-2H-pyran-4(3H)-one has been explored in the context of pharmaceutical research for its potential role as a precursor in the synthesis of bioactive molecules. The dihydropyranone scaffold is known to be a common motif in natural products and pharmaceuticals, often contributing to biological activity through hydrogen bonding interactions and molecular recognition properties. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory potential.

One of the most compelling aspects of 2,6-Dimethyldihydro-2H-pyran-4(3H)-one is its utility in constructing more complex heterocyclic structures. Researchers have leveraged its reactivity to develop novel synthetic pathways for fused ring systems, which are prevalent in many pharmacologically active compounds. The presence of the ketone group allows for further functionalization via oxidation or reduction reactions, enabling the creation of aldehydes, carboxylic acids, or alcohols as needed.

Recent advancements in computational chemistry have also highlighted the importance of 2,6-Dimethyldihydro-2H-pyran-4(3H)-one as a model compound for studying molecular interactions. High-throughput virtual screening techniques have been employed to identify potential binding partners within biological targets, such as enzymes or receptors. These studies suggest that derivatives of this compound may exhibit inhibitory effects on various disease-related pathways, making them promising candidates for further medicinal chemistry exploration.

The industrial relevance of 2,6-Dimethyldihydro-2H-pyran-4(3H)-one extends beyond academic research. Its structural motifs are frequently encountered in commercial chemical libraries used by pharmaceutical companies for drug discovery programs. The ease with which this compound can be synthesized and modified makes it an attractive building block for large-scale production processes. Additionally, its stability under various storage conditions ensures that it remains a reliable component in synthetic workflows.

In conclusion, 2,6-Dimethyldihydro-2H-pyran-4(3H)-one (CAS No. 1073-79-6) represents a fascinating compound with broad applications in chemistry and drug development. Its unique structural features and reactivity make it a valuable tool for synthetic chemists seeking to create complex molecules. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is likely to grow further.